Cas no 44604-32-2 (N-(2-aminoethyl)guanidine)

• Product Name: N-(2-aminoethyl)guanidine
• CAS No: 44604-32-2
• MF: C₃H₁₀N₄
• MW: 102.138299465179
• MDL: MFCD19204017
• CID: 3436772
• PubChem ID: 3017824
• Update Time: 2025-10-19

N-(2-aminoethyl)guanidine Chemical and Physical Properties

Names and Identifiers

• GUANIDINE, (2-AMINOETHYL)-
• Guanidine, N-(2-aminoethyl)-
• N-(2-aminoethyl)guanidine
• EN300-246805
• SCHEMBL690044
• 1-amino-2-guanidinoethane
• AKOS006339596
• 44604-32-2

• MDL： MFCD19204017
• Inchi： 1S/C3H10N4/c4-1-2-7-3(5)6/h1-2,4H2,(H4,5,6,7)
• InChI Key： MXDAOHAPVWZSQU-UHFFFAOYSA-N
• SMILES： N(CCN)C(=N)N

Computed Properties

• Exact Mass: 102.090546336Da
• Monoisotopic Mass: 102.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 63.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 90.4Ų

Additional information on N-(2-aminoethyl)guanidine

Comprehensive Overview of N-(2-aminoethyl)guanidine (CAS No. 44604-32-2): Properties, Applications, and Research Insights

N-(2-aminoethyl)guanidine (CAS No. 44604-32-2) is a versatile organic compound with a unique molecular structure, combining both guanidine and ethylenediamine functional groups. This dual functionality makes it a valuable intermediate in synthetic chemistry, biomedical research, and material science. The compound's chemical formula (C₃H₁₀N₄) and molecular weight (102.14 g/mol) underscore its potential for diverse applications, from pharmaceutical development to bioconjugation techniques.

In recent years, the demand for N-(2-aminoethyl)guanidine has surged due to its role in peptide synthesis and drug discovery. Researchers are particularly interested in its ability to form stable complexes with metal ions, which is critical for designing chelation therapies and diagnostic agents. Its water solubility and amine reactivity further enhance its utility in bioconjugate chemistry, a field gaining traction in targeted drug delivery systems.

The compound's synthesis typically involves the reaction of ethylenediamine with cyanamide or guanidine derivatives, followed by purification steps to achieve high purity grades (>98%). Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its structural integrity. These quality control measures ensure its suitability for high-throughput screening and biomedical applications.

One of the most searched questions about CAS No. 44604-32-2 relates to its biological activity. Studies suggest that N-(2-aminoethyl)guanidine may interact with nitric oxide synthase (NOS), influencing vascular tone regulation. This has sparked interest in its potential role in cardiovascular research, though further in vivo studies are needed. Another trending topic is its use in biopolymer modification, where it serves as a crosslinker for hydrogel fabrication in tissue engineering.

From an industrial perspective, N-(2-aminoethyl)guanidine is gaining attention in green chemistry initiatives. Its derivates are explored as corrosion inhibitors for eco-friendly coatings, aligning with global sustainability goals. Additionally, its chelating properties make it relevant for wastewater treatment processes, particularly in heavy metal removal—a hot topic in environmental remediation research.

Safety profiles of 44604-32-2 indicate standard handling precautions for laboratory chemicals, including proper PPE and ventilation. While not classified as hazardous under major GHS categories, its amine group reactivity warrants careful pH management during chemical synthesis. Storage recommendations typically suggest anhydrous conditions at 2-8°C to maintain stability.

The future outlook for N-(2-aminoethyl)guanidine appears promising, with patent analyses revealing growing interest in its derivative compounds for neurological applications. Its structural similarity to arginine derivatives opens possibilities in enzyme inhibition studies, particularly for metabolic disorder research. As computational chemistry advances, molecular docking studies may further elucidate its protein interaction mechanisms.

For researchers sourcing CAS 44604-32-2, key considerations include supplier reliability, batch-to-batch consistency, and analytical certificates. The compound is available in various pack sizes, from milligram quantities for exploratory research to kilogram scales for process development. Custom derivatization services are also offered by specialty chemical providers to meet specific research needs.